Cas no 944646-43-9 (1-(5-METHYLTHIOPHEN-2-YL)-1-(1H-PYRROL-2-YL)ETHANOL)

• Product Name: 1-(5-METHYLTHIOPHEN-2-YL)-1-(1H-PYRROL-2-YL)ETHANOL
• CAS No: 944646-43-9
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• MDL: MFCD07775397
• CID: 5226895
• Update Time: 2026-03-07

1-(5-METHYLTHIOPHEN-2-YL)-1-(1H-PYRROL-2-YL)ETHANOL Chemical and Physical Properties

Names and Identifiers

• 1-(5-METHYLTHIOPHEN-2-YL)-1-(1H-PYRROL-2-YL)ETHANOL
• 1H-Pyrrole-2-methanol, 1-methyl-α-(5-methyl-2-thienyl)-

• MDL： MFCD07775397
• Inchi： 1S/C11H13NOS/c1-8-5-6-10(14-8)11(13)9-4-3-7-12(9)2/h3-7,11,13H,1-2H3
• InChI Key： HVBOLULSAHOMLH-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)S1)(C1=CC=CN1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Additional information on 1-(5-METHYLTHIOPHEN-2-YL)-1-(1H-PYRROL-2-YL)ETHANOL

Chemical Profile of 1-(5-METHYLTHIOPHEN-2-YL)-1-(1H-PYRROL-2-YL)ETHANOL (CAS No. 944646-43-9)

1-(5-METHYLTHIOPHEN-2-YL)-1-(1H-PYRROL-2-YL)ETHANOL, identified by its Chemical Abstracts Service (CAS) number 944646-43-9, is a structurally complex organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a hybrid scaffold of a thiophene ring and a pyrrole ring linked via an ethanol moiety, presents a unique combination of functional groups that make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 1-(5-METHYLTHIOPHEN-2-YL)-1-(1H-PYRROL-2-YL)ETHANOL consists of two aromatic heterocycles—the 5-methylthiophene and the 1H-pyrrole—connected by an ethanol bridge. The presence of these aromatic systems suggests potential interactions with biological targets, such as enzymes and receptors, which are often characterized by aromatic or heteroaromatic residues. The 5-methylthiophene moiety, in particular, has been studied for its pharmacological properties in various therapeutic contexts, including anti-inflammatory and anticancer applications.

The 1H-pyrrole ring is another critical component of this compound, known for its ability to engage in hydrogen bonding and π-stacking interactions with biological molecules. Pyrrole derivatives are widely recognized for their role in medicinal chemistry, with examples ranging from antiviral agents to metal chelating drugs. The combination of these two heterocyclic systems in 1-(5-METHYLTHIOPHEN-2-YL)-1-(1H-PYRROL-2-YL)ETHANOL may confer unique binding properties that could be exploited for the development of novel therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of such complex molecules with biological targets. Studies have suggested that the ethanol bridge in this compound could serve as a linker to optimize pharmacokinetic properties, such as solubility and metabolic stability. These features are crucial for the development of orally active drugs that can achieve effective concentrations at target sites.

In the context of drug discovery, the synthesis and characterization of 1-(5-METHYLTHIOPHEN-2-YL)-1-(1H-PYRROL-2-YL)ETHANOL represent an important step toward understanding its potential therapeutic applications. Researchers have employed various synthetic strategies to access this molecule, including cross-coupling reactions and nucleophilic substitutions, which are standard techniques in organic synthesis. The successful preparation of this compound has opened avenues for further structural modifications and derivatization to enhance its biological activity.

One area of interest has been the exploration of 1-(5-METHYLTHIOPHEN-2-YL)-1-(1H-PYRROL-2-YL)ETHANOL as a scaffold for developing small-molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. For instance, the thiophene and pyrrole moieties could interact with pockets on enzymes such as kinases or proteases, which are often implicated in cancer and inflammatory diseases. Preliminary computational studies have hinted at potential binding interactions with these targets, warranting further experimental validation.

The ethanol functionality in the molecule may also play a role in modulating pharmacokinetic properties. Ethanol-based linkers have been used in drug design to improve solubility and reduce metabolic clearance, thereby enhancing bioavailability. This feature is particularly relevant in the development of drugs that require prolonged circulation times to achieve therapeutic effects. Additionally, the presence of both sulfur and nitrogen atoms in the structure suggests possible interactions with metal ions, which could be exploited for designing metal-binding agents or chelators.

Recent research has also highlighted the importance of stereochemistry in the biological activity of heterocyclic compounds. The configuration around the carbon atoms adjacent to the ethanol bridge in 1-(5-METHYLTHIOPHEN-2-YL)-1-(1H-PYRROL-2-YL)ETHANOL could influence its binding affinity and selectivity. Therefore, stereochemical studies are essential to optimize the potency and minimize off-target effects. Techniques such as X-ray crystallography and NMR spectroscopy have been employed to elucidate the three-dimensional structure of this compound and its derivatives.

The broader significance of 1-(5-METHYLTHIOPHEN-2-YL)-1-(1H-PYRROL-2-YL)ETHANOL lies in its potential as a building block for more complex drug candidates. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of derivatives with tailored biological activities. High-throughput screening (HTS) techniques combined with structure-activity relationship (SAR) studies can accelerate the identification of lead compounds for further development.

In conclusion, 1-(5-METHYLTHIOPHEN-2-YL)-1-(1H-PYRROL-2-YL)ETHANOL (CAS No. 944646-43-9) represents a fascinating example of how structural complexity can be leveraged to design molecules with potential therapeutic value. Its unique combination of heterocyclic systems and functional groups makes it an attractive candidate for further exploration in drug discovery programs. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to contribute significantly to advancements in medicinal chemistry.